Cas no 394-56-9 (2,2,2-trichloro-1-(4-fluorophenyl)ethanol)
394-56-9 structure
Product Name:2,2,2-trichloro-1-(4-fluorophenyl)ethanol
2,2,2-trichloro-1-(4-fluorophenyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trichloro-1-(4-fluorophenyl)ethanol
- AR-1H9500
- benzyl alcohol, p-fluoro-|A-(trichloromethyl)-
- (+/-)-2,2,2-trichloro-1-(4-fluorophenyl)ethanol
- AG-K-87249
- 2,2,2-Trichlor-1-(4-fluor-phenyl)-ethanol
- AC1Q4NNI
- AC1L68I9
- NSC96900
- CTK1C4626
- AR-1H9500; benzyl alcohol, p-fluoro-|A-(trichloromethyl)-; (+/-)-2,2,2-trichloro-1-(4-fluorophenyl)ethanol; AG-K-87249; 2,2,2-Trichlor-1-(4-fluor-phenyl)-ethanol; AC1Q4NNI; AC1L68I9; NSC96900; CTK1C4626;
- 394-56-9
- NSC-96900
- SCHEMBL23149874
- DTXSID40294522
- p-fluorophenyl-trichloromethyl carbinol
- A18726
- Benzyl alcohol, p-fluoro-alpha-(trichloromethyl)-
-
- Inchi: 1S/C8H6Cl3FO/c9-8(10,11)7(13)5-1-3-6(12)4-2-5/h1-4,7,13H
- InChI Key: NXMVOAIYDICRQK-UHFFFAOYSA-N
- SMILES: ClC(C(C1C=CC(=CC=1)F)O)(Cl)Cl
Computed Properties
- Exact Mass: 241.94698
- Monoisotopic Mass: 241.946826g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 3.22930
2,2,2-trichloro-1-(4-fluorophenyl)ethanol Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
394-56-9 (2,2,2-trichloro-1-(4-fluorophenyl)ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk